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Cat. No.: B1199469

Get Quote

Executive Summary
This guide provides a technical comparison between two positional isomers of the flavan class:

4'-Hydroxy-7-methoxyflavan (Isomer A) and 7-Hydroxy-4'-methoxyflavan (Isomer B,

commonly known as Broussin). While structurally identical in molecular weight and elemental

composition, the specific placement of the hydroxyl (-OH) and methoxy (-OMe) groups dictates

divergent biological activities, metabolic stability, and spectroscopic signatures.

Broussin (7-OH, 4'-OMe): A phytoalexin found in Broussonetia papyrifera and Dracaena

species, primarily noted for antimicrobial and antifungal defense mechanisms.

4'-Hydroxy-7-methoxyflavan: A cytotoxic agent demonstrating significant activity against

human leukemic cell lines (e.g., MOLT-4) and potent antioxidant capacity due to the free

phenolic B-ring.[1]
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Part 1: Chemical Architecture & Physicochemical
Properties
The core distinction lies in the substitution pattern on the 2-phenylchroman (flavan) backbone.

Unlike flavanones (which possess a C4 ketone) or flavones (C2-C3 double bond + C4 ketone),

these molecules possess a saturated C-ring with no carbonyl, rendering them more lipophilic

and flexible.

Table 1: Comparative Physicochemical Profile[2]
Feature

4'-Hydroxy-7-
methoxyflavan

7-Hydroxy-4'-
methoxyflavan (Broussin)

CAS Number 27348-54-5 27348-53-4

Molecular Formula C₁₆H₁₆O₃ C₁₆H₁₆O₃

Molecular Weight 256.30 g/mol 256.30 g/mol

Core Skeleton
Flavan (3,4-dihydro-2H-

chromene)

Flavan (3,4-dihydro-2H-

chromene)

A-Ring Substitution 7-Methoxy (-OMe) 7-Hydroxy (-OH)

B-Ring Substitution 4'-Hydroxy (-OH) 4'-Methoxy (-OMe)

LogP (Predicted)
~3.6 (Higher lipophilicity on A-

ring)

~3.6 (Higher lipophilicity on B-

ring)

pKa (Acidic) ~9.9 (Phenol at C4')
~7.8 (Phenol at C7 - more

acidic)

Primary Bioactivity
Cytotoxicity (Leukemia),

Antioxidant
Antimicrobial, Phytoalexin

Part 2: Structural Identification (NMR & MS)
Distinguishing these isomers requires precise NMR analysis. The location of the methoxy

group alters the chemical shift of the adjacent protons significantly.

NMR Logic & Causality
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Isomer A (4'-OH, 7-OMe): The A-ring protons (H-6, H-8) appear as doublets/multiplets shifted

upfield due to the electron-donating methoxy group at C7. The B-ring protons (H-3', H-5')

show shifts characteristic of a free phenol.

Isomer B (Broussin): The B-ring protons (H-3', H-5') are shifted upfield due to the 4'-methoxy

group. The A-ring phenol (C7-OH) is typically more acidic and appears downfield in DMSO-

d₆.

4'-Hydroxy-7-methoxyflavan

Broussin (7-OH, 4'-OMe)

Structure A
(4'-OH, 7-OMe)

7-OMe Signal
(δ ~3.8 ppm)

NOE Correlation
to H-6 / H-8

HMBC/NOESY

Structure B
(7-OH, 4'-OMe)

4'-OMe Signal
(δ ~3.8 ppm)

NOE Correlation
to H-3' / H-5'

HMBC/NOESY

Figure 1: NMR determination strategy using NOE/HMBC correlations to locate the methoxy group.

Click to download full resolution via product page

Part 3: Biological Efficacy & Mechanism
1. Cytotoxicity vs. Antimicrobial Defense

4'-Hydroxy-7-methoxyflavan (Cytotoxic):

Mechanism: The free 4'-hydroxyl group on the B-ring is critical for radical scavenging and

interaction with cellular signaling proteins. Studies indicate significant cytotoxicity against

MOLT-4 (human acute lymphoblastic leukemia) cells.[1][3] The mechanism likely involves

ROS-mediated apoptosis, where the flavonoid acts as a pro-oxidant in the cancer cell

microenvironment.

Broussin (Antimicrobial):
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Mechanism: As a phytoalexin, Broussin is synthesized by plants in response to stress. The

4'-methylation caps the B-ring, increasing lipophilicity and allowing better penetration of

fungal cell walls. It disrupts membrane integrity in pathogens like Candida albicans.

2. Structure-Activity Relationship (SAR) Diagram

4'-Hydroxy-7-methoxyflavan

Free 4'-OH (B-Ring)

Broussin (7-OH, 4'-OMe)

4'-OMe Cap 7-OH (A-Ring)

High Radical Scavenging
(Antioxidant)

H-atom donation

ROS-Mediated Apoptosis
(Leukemia Cells)

Pro-oxidant cycling

Fungal Membrane Penetration
(Phytoalexin)

Lipophilicity Acidic moiety

Figure 2: Structure-Activity Relationship (SAR) driving divergent biological outcomes.

Click to download full resolution via product page

Part 4: Experimental Protocols
Protocol A: Synthesis via Reduction (Self-Validating)
To obtain these specific flavans, a reduction of the corresponding flavanone is the standard

route.

Objective: Synthesize 4'-hydroxy-7-methoxyflavan from 4'-hydroxy-7-methoxyflavanone.

Reagents: Sodium Borohydride (NaBH₄), Ethanol, Acetic Acid.

Dissolution: Dissolve 1.0 eq of the starting flavanone in ethanol (0.1 M concentration).

Reduction: Add 2.0 eq of NaBH₄ slowly at 0°C. Stir for 4 hours at room temperature.

Checkpoint: Monitor via TLC (Mobile phase Hexane:EtOAc 3:1). The ketone spot should

disappear.

Acidification: Quench with 10% acetic acid to pH 6.
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Extraction: Extract with Ethyl Acetate (3x). Dry over Na₂SO₄.

Purification: Flash chromatography (Silica gel).

Validation: The product should lack the C=O stretch (~1680 cm⁻¹) in IR and the carbonyl

carbon signal (~190 ppm) in ¹³C NMR.

Protocol B: Cytotoxicity Assay (MOLT-4 Cells)
Objective: Quantify the IC₅₀ of 4'-hydroxy-7-methoxyflavan.

Seeding: Seed MOLT-4 cells at

cells/well in 96-well plates containing RPMI-1640 medium.

Treatment: Treat cells with serial dilutions of the flavan (0.1 µM – 100 µM) dissolved in

DMSO (final DMSO < 0.1%).

Incubation: Incubate for 48 hours at 37°C, 5% CO₂.

MTT Addition: Add 20 µL MTT solution (5 mg/mL) to each well. Incubate for 4 hours.

Solubilization: Dissolve formazan crystals with 100 µL DMSO.

Readout: Measure absorbance at 570 nm.

Calculation: $ \text{Viability (%)} = \frac{OD_{sample}}{OD_{control}} \times 100 $. Plot

dose-response curve to determine IC₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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